Cas no 53823-81-7 (2-Butanone, 4-(2,2-dimethyl-1-aziridinyl)-)

• Product Name: 2-Butanone, 4-(2,2-dimethyl-1-aziridinyl)-
• CAS No: 53823-81-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 356291
• PubChem ID: 14241417
• Update Time: 2025-04-19

2-Butanone, 4-(2,2-dimethyl-1-aziridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(2,2-dimethyl-1-aziridinyl)-
• 4-(2,2-dimethylaziridin-1-yl)butan-2-one
• DTXSID40557841
• 53823-81-7

• Inchi： 1S/C8H15NO/c1-7(10)4-5-9-6-8(9,2)3/h4-6H2,1-3H3
• InChI Key： ZFDLBMGSOBGUOY-UHFFFAOYSA-N
• SMILES： O=C(C)CCN1CC1(C)C

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 20.1Ų

Experimental Properties

• PSA: 20.08